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Abstract
This technical guide provides a concise overview of 2-(2,5-Dimethoxybenzoyl)phenyl
acetate, a specific organic chemical compound. The document summarizes its core identifiers,

including its CAS number and molecular structure. Due to the limited availability of published

experimental data for this specific molecule, this guide also presents a theoretical synthesis

pathway based on established organic chemistry principles. This guide is intended to serve as

a foundational resource for researchers and professionals interested in this compound, while

clearly noting the current scarcity of in-depth experimental information in publicly accessible

literature.

Compound Identification
Chemical Name: 2-(2,5-Dimethoxybenzoyl)phenyl acetate

CAS Number: 890098-92-7[1]
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Molecular Structure
The molecular structure of 2-(2,5-Dimethoxybenzoyl)phenyl acetate is characterized by a

phenyl acetate group where the phenyl ring is substituted at the 2-position with a 2,5-

dimethoxybenzoyl group.

Caption: Molecular Structure of 2-(2,5-Dimethoxybenzoyl)phenyl acetate.

Physicochemical Data
Publicly available, experimentally determined physicochemical data for 2-(2,5-
Dimethoxybenzoyl)phenyl acetate is limited. The following table summarizes basic molecular

information.

Property Value Source

CAS Number 890098-92-7 [1]

Molecular Formula C17H16O5 Calculated

Molecular Weight 300.31 g/mol Calculated

Theoretical Synthesis
While a specific, experimentally verified synthesis protocol for 2-(2,5-
Dimethoxybenzoyl)phenyl acetate is not readily available in the surveyed literature, a

plausible synthetic route can be proposed based on fundamental organic reactions. A two-step

approach involving a Friedel-Crafts acylation followed by an esterification is a logical pathway.

Disclaimer: The following experimental protocol is theoretical and has not been experimentally

validated. It should be used as a conceptual guideline only.

Proposed Synthetic Pathway
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Step 1: Friedel-Crafts Acylation

Step 2: Acetylation

Phenyl Acetate 2-(2,5-Dimethoxybenzoyl)phenolAlCl3

2,5-Dimethoxybenzoyl
chloride

2-(2,5-Dimethoxybenzoyl)phenyl
acetate

Pyridine

Acetic Anhydride

Click to download full resolution via product page

Caption: Theoretical synthesis of 2-(2,5-Dimethoxybenzoyl)phenyl acetate.

Hypothetical Experimental Protocol
Step 1: Friedel-Crafts Acylation of Phenyl Acetate

To a stirred solution of phenyl acetate in a suitable inert solvent (e.g., dichloromethane or

nitrobenzene) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst

such as anhydrous aluminum chloride (AlCl₃) in portions at a reduced temperature (e.g., 0-5

°C).

Slowly add a solution of 2,5-dimethoxybenzoyl chloride in the same solvent to the reaction

mixture.

Allow the reaction to warm to room temperature and stir for a specified period until the

reaction is complete, as monitored by an appropriate technique (e.g., Thin Layer

Chromatography - TLC).

Quench the reaction by carefully pouring it into a mixture of ice and concentrated

hydrochloric acid.

Separate the organic layer, and extract the aqueous layer with the organic solvent.
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Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,

sodium sulfate), and concentrate under reduced pressure to yield the crude intermediate, 2-

(2,5-dimethoxybenzoyl)phenol.

Purify the intermediate by a suitable method, such as column chromatography.

Step 2: Acetylation of 2-(2,5-Dimethoxybenzoyl)phenol

Dissolve the purified 2-(2,5-dimethoxybenzoyl)phenol in a suitable solvent such as pyridine

or a mixture of dichloromethane and a non-nucleophilic base (e.g., triethylamine).

Cool the solution in an ice bath and add acetic anhydride dropwise.

Allow the reaction mixture to stir at room temperature until the starting material is consumed

(monitored by TLC).

Quench the reaction with water or a dilute acid solution.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the final product, 2-(2,5-Dimethoxybenzoyl)phenyl acetate, by recrystallization or

column chromatography.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no specific information in the public domain regarding the

biological activity or associated signaling pathways for 2-(2,5-Dimethoxybenzoyl)phenyl
acetate. Research into structurally related compounds, such as other phenyl acetates and

benzophenone derivatives, has explored a range of biological activities, but direct extrapolation

to the title compound is not appropriate without experimental evidence.

Conclusion
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2-(2,5-Dimethoxybenzoyl)phenyl acetate is a defined chemical entity with the CAS number

890098-92-7. While its molecular structure is known, there is a significant lack of publicly

available experimental data concerning its synthesis, physicochemical properties, and

biological function. The theoretical synthetic pathway presented in this guide offers a potential

starting point for its preparation. Further experimental investigation is required to elucidate the

properties and potential applications of this compound. This document serves to highlight the

current knowledge gap and encourage further research into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

